Cas no 125418-90-8 (2-(3-formylphenoxy)acetonitrile)

• Product Name: 2-(3-formylphenoxy)acetonitrile
• CAS No: 125418-90-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD07431451
• CID: 1218120
• PubChem ID: 4766998
• Update Time: 2025-05-20

2-(3-formylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (3-formylphenoxy)-
• 2-(3-formylphenoxy)acetonitrile
• 3-(cyanomethoxy)benzaldehyde
• 125418-90-8
• AKOS000190456
• G37982
• Z53793722
• (3-formylphenoxy)acetonitrile
• CS-0443430
• HCIZCBYCDRJBSZ-UHFFFAOYSA-N
• (3-formylphenoxy)acetonitrile, AldrichCPR
• EN300-41207
• SCHEMBL2277043

• MDL： MFCD07431451
• Inchi： 1S/C9H7NO2/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6-7H,5H2
• InChI Key： HCIZCBYCDRJBSZ-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-(3-formylphenoxy)acetonitrile

Introduction to 2-(3-formylphenoxy)acetonitrile (CAS No. 125418-90-8)

2-(3-formylphenoxy)acetonitrile, identified by the chemical abstracts service number CAS No. 125418-90-8, is a significant compound in the field of pharmaceutical and chemical research. This compound, featuring a formylphenoxy group and an acetonitrile moiety, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The unique structural attributes of this molecule make it a valuable intermediate in the development of various pharmacologically active agents.

The formylphenoxy group is particularly noteworthy as it serves as a versatile handle for further functionalization. This feature allows chemists to explore diverse modifications, enabling the synthesis of complex molecules with tailored biological activities. In recent years, there has been a growing interest in utilizing such intermediates to develop novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(3-formylphenoxy)acetonitrile is its role in the synthesis of bioactive molecules. The acetonitrile group provides a nucleophilic site that can be readily modified through reactions such as nucleophilic addition, cyclization, and condensation. These reactions are pivotal in constructing heterocyclic scaffolds, which are prevalent in many pharmaceuticals. The formyl group, on the other hand, can undergo oxidation to form aldehydes or reduction to form primary amines, further expanding the synthetic possibilities.

In the realm of drug discovery, 2-(3-formylphenoxy)acetonitrile has been employed in the development of compounds with potential antimicrobial and anti-inflammatory properties. Recent studies have highlighted its utility in generating derivatives that exhibit significant activity against resistant bacterial strains. The ability to modify both the formylphenoxy and acetonitrile moieties allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The compound's relevance extends beyond antimicrobial applications. Researchers have also explored its use in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural motif present in 2-(3-formylphenoxy)acetonitrile can be incorporated into molecules that interact with specific enzymatic targets, modulating their activity and thereby alleviating disease symptoms. This underscores the importance of having versatile intermediates like this one in medicinal chemistry pipelines.

Advances in computational chemistry have further enhanced the utility of 2-(3-formylphenoxy)acetonitrile. Molecular modeling studies have demonstrated that modifications to its structure can significantly alter its binding affinity to biological targets. This has enabled virtual screening campaigns to identify promising lead compounds more efficiently. Such computational approaches are becoming increasingly integral to drug discovery, reducing the time and resources required for experimental synthesis and testing.

The synthetic methodologies involving 2-(3-formylphenoxy)acetonitrile have also seen significant advancements. New catalytic systems and green chemistry principles have been applied to improve reaction yields and minimize waste. For instance, transition metal-catalyzed cross-coupling reactions have been optimized for the introduction of diverse functional groups onto this intermediate. These innovations align with global efforts to promote sustainable chemical practices.

In conclusion, 2-(3-formylphenoxy)acetonitrile (CAS No. 125418-90-8) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features enable the synthesis of complex molecules with potential therapeutic benefits across various disease areas. As research continues to evolve, this compound is expected to remain a cornerstone in the development of novel drugs and bioactive agents.